Cas no 134176-18-4 (ethyl rel-(1S,5R,6S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: ethyl rel-(1S,5R,6S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 134176-18-4
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD22572439
• CID: 900021
• PubChem ID: 565357
• Update Time: 2025-04-19

ethyl rel-(1S,5R,6S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate
• (1SR,5RS,6SR)-2-Oxobicyclo[3.1.0]hexane-6-carboxylic acid ethyl ester
• Ethyl (1alpha,5alpha,6alpha)-2-oxobicyclo(3.1.0)hexane-6-carboxylate
• WTXWGJHLNCVWJH-UHFFFAOYSA-N
• Bicyclo[3.1.0]hexane-6-carboxylicacid,2-oxo-,ethylester,(1R,5S,6R)-rel-
• AMOT0194
• 6167AA
• EBD2216661
• AM85560
• AK103129
• ST2406902
• ethyl 4-oxobicyclo[3.1.0]hexane-6-carboxylate
• Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate #
• (1SR,5RS,6SR)Ethyl 2-Oxobicyclo[3.1
• ethyl rel-(1S,5R,6S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• DTXSID60340510
• AKOS016005015
• 134176-18-4
• MFCD22572439
• DB-351420
• racemic ethyl(1SR,5RS,6SR)-2-oxobicyclo [3.1.0]hexane-6-carboxylate
• Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-oxo-, ethyl ester
• racemic ethyl(1SR,5RS,6SR)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• W16793
• racemic ethyl (1SR,5RS,6SR)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• ETHYL 2-OXOBICYCLO[3.1.0]HEXANE-6-CARBOXYLATE pound WS200253 pound(c)
• (1SR,5RS,6SR) ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate
• Bicyclo[3.1.0]hexane-6-carboxylicacid,2-oxo-,ethylester
• ethyl (1SR,5RS,6SR)-2-oxo-bicyclo[3.1.0]hexane-6-carboxylate
• 176199-53-4
• (1RS,5SR,6RS)-2-Oxo-bicyclo[3,1,0]hexane-6-carboxylic acid ethyl ester
• Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-oxo-, ethyl ester, (1.alpha.,5.alpha.,6.beta.)-
• CS-0062436
• (1SR,5RS,6SR)Ethyl 2-Oxobicyclo[3.1.0]hexane-6-carboxylate
• BHA19953
• EN300-201436
• DS-4019
• SCHEMBL568634

• MDL： MFCD22572439
• Inchi： 1S/C9H12O3/c1-2-12-9(11)8-5-3-4-6(10)7(5)8/h5,7-8H,2-4H2,1H3
• InChI Key： WTXWGJHLNCVWJH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(C(=O)OCC)C21

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.217
• Melting Point: No data available
• Boiling Point: 250 ºC
• Flash Point: 105 ºC
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

ethyl rel-(1S,5R,6S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives